Cas no 7539-22-2 (3-Methyl-1-(4-nitrophenyl)-1H-pyrazole)

• Product Name: 3-Methyl-1-(4-nitrophenyl)-1H-pyrazole
• CAS No: 7539-22-2
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• MDL: MFCD02625659
• CID: 3083390
• PubChem ID: 804933
• Update Time: 2025-05-24

3-Methyl-1-(4-nitrophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1-(4-nitrophenyl)-1H-pyrazole
• 3-methyl-1-(4-nitrophenyl)pyrazole
• STK347668
• pyrazole, 3-methyl-1-(p-nitro)phenyl-
• MFCD02625659
• CHEMBL1451608
• TIMTEC-BB SBB009850
• HMS2408B23
• LS-07189
• SMR000197239
• 1H-Pyrazole, 3-methyl-1-(4-nitrophenyl)-
• H33819
• 1-(4-nitrophenyl)-3-methylpyrazole
• MLS000577130
• SCHEMBL19456984
• ALBB-023073
• 7539-22-2
• AKOS003286109

• MDL： MFCD02625659
• Inchi： 1S/C10H9N3O2/c1-8-6-7-12(11-8)9-2-4-10(5-3-9)13(14)15/h2-7H,1H3
• InChI Key： YFSGTGJLLRVDJS-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)N1C=CC(C)=N1)=O

Computed Properties

• Exact Mass: 203.069476538Da
• Monoisotopic Mass: 203.069476538Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.6Ų

Additional information on 3-Methyl-1-(4-nitrophenyl)-1H-pyrazole

Recent Advances in the Study of 3-Methyl-1-(4-nitrophenyl)-1H-pyrazole (CAS: 7539-22-2)

3-Methyl-1-(4-nitrophenyl)-1H-pyrazole (CAS: 7539-22-2) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological applications. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current scientific research.

The synthesis of 3-Methyl-1-(4-nitrophenyl)-1H-pyrazole has been optimized in recent years to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and green chemistry approaches have been employed to enhance the efficiency of the synthetic process. These methods not only reduce reaction times but also minimize the environmental impact, aligning with the growing emphasis on sustainable chemistry practices in pharmaceutical research.

Structural elucidation of 3-Methyl-1-(4-nitrophenyl)-1H-pyrazole has been achieved through X-ray crystallography and NMR spectroscopy. These studies have provided detailed insights into the molecular geometry and electronic properties of the compound, which are critical for understanding its interaction with biological targets. The presence of the nitro group at the para position of the phenyl ring has been identified as a key structural feature that influences the compound's reactivity and binding affinity.

In terms of biological activity, recent research has explored the potential of 3-Methyl-1-(4-nitrophenyl)-1H-pyrazole as an inhibitor of various enzymes and receptors. Preliminary in vitro studies have demonstrated its efficacy in modulating the activity of kinases and proteases, which are implicated in numerous disease pathways. Additionally, its anti-inflammatory and antimicrobial properties have been investigated, with promising results suggesting its utility in therapeutic applications.

One of the most notable findings is the compound's role in cancer research. Studies have shown that 3-Methyl-1-(4-nitrophenyl)-1H-pyrazole can induce apoptosis in certain cancer cell lines by targeting specific signaling pathways. This has sparked interest in its potential as a lead compound for the development of novel anticancer agents. Further in vivo studies are needed to validate these findings and assess the compound's pharmacokinetic and toxicological profiles.

Despite these advancements, challenges remain in the clinical translation of 3-Methyl-1-(4-nitrophenyl)-1H-pyrazole. Issues such as solubility, bioavailability, and off-target effects need to be addressed through structural modifications and formulation strategies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 3-Methyl-1-(4-nitrophenyl)-1H-pyrazole (CAS: 7539-22-2) represents a promising scaffold in medicinal chemistry with diverse biological activities. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications in drug discovery. The integration of multidisciplinary approaches will be crucial in advancing this compound from the bench to the bedside, ultimately contributing to the development of new and effective treatments for various diseases.